Cas no 195136-62-0 (2,4-Dimethoxy-5-fluoronitrobenzene)

2,4-Dimethoxy-5-fluoronitrobenzene Properties

Names and Identifiers

• 1-Fluoro-2,4-dimethoxy-5-nitrobenzene
• 2,4-Dimethoxy-5-fluoronitrobenzene
• 1-Fluoro-2,4dimethoxy-5-nitro-benzene
• 1-Fluoro-2,4-dimethoxy-5-nitro-benzene
• AC1MBY3R
• CTK0E1005
• PC7348
• SureCN6371735
• AB93466
• VHA13662
• KADJLLXINJRFKF-UHFFFAOYSA-N
• 195136-62-0
• STL555318
• MFCD03789118
• 2,4-Dimethoxy-5-fluoronitrobenzene, AldrichCPR
• 1-fluoro-2,4-dimethoxy-5-nitrobenzene
• DB-345711
• AS-35614
• BBL101522
• CS-0061952
• SCHEMBL6371735
• EN300-104188
• DTXSID80374317
• AKOS005259359
• SY129945
• +Expand

• MDL： MFCD03789118
• InChIKey： KADJLLXINJRFKF-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8FNO4/c1-13-7-4-8(14-2)6(10(11)12)3-5(7)9/h3-4H,1-2H3
• SMILES： COC1=CC(=C(C=C1F)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 201.04374
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 201.04373590g/mol
• Heavy Atom Count: 14
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6
• Boiling Point: 321.6 ℃ at 760 mmHg
• Melting Point: 151-153 °C
• Color/Form: Pale-yellow to Yellow-brown Solid